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Compound of Interest

Compound Name: Disperse Violet 33

Cat. No.: B1594587 Get Quote

CAS Numbers: 12236-25-8 / 66882-16-4 C.I. Number: 11218

This technical guide provides an in-depth overview of Disperse Violet 33, a monoazo disperse

dye. The information is curated for researchers, scientists, and professionals in drug

development, with a focus on its chemical properties, synthesis, industrial applications, and

potential biological interactions.

Physicochemical Properties
Disperse Violet 33 is characterized as a reddish-purple or dark red powder. A notable

discrepancy exists in the public domain regarding its molecular formula and weight, which may

be attributed to different forms or impurities associated with the CAS numbers. The most

frequently cited data points to the molecular formula C22H23N5O6.
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Property Value References

CAS Number 12236-25-8 / 66882-16-4 [1][2]

C.I. Number 11218 [1]

Molecular Formula
C22H23N5O6 (predominant)

or C18H19N5O4
[1][3]

Molecular Weight
453.45 g/mol (for

C22H23N5O6)
[1]

Appearance
Violet granules or dark red

powder
[4]

Solubility

Soluble in acetone. Water

solubility reported as 61.338

mg/L at 25°C.

[1]

Melting Point Not available

Boiling Point
~630.8°C at 760 mmHg

(Predicted)
[5]

Density ~1.27 g/cm³ (Predicted) [5]

Synthesis and Manufacturing
The primary manufacturing process for Disperse Violet 33 involves a standard azo coupling

reaction. The synthesis pathway begins with the diazotization of 2-cyano-4-nitroaniline, which is

then coupled with 3-methyl-N,N-bis(2-acetoxyethyl)benzenamine.[6]
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Starting Materials Reaction Steps

2-Cyano-4-nitroaniline Diazotization NaNO₂, HCl 

3-Methyl-N,N-bis(2-acetoxyethyl)benzenamine

Azo Coupling Disperse Violet 33

Click to download full resolution via product page

General synthesis workflow for Disperse Violet 33.

Experimental Protocols
Synthesis of Disperse Violet 33 (General Laboratory Scale Protocol):

Step 1: Diazotization of 2-cyano-4-nitroaniline

Dissolve a molar equivalent of 2-cyano-4-nitroaniline in a suitable acidic medium (e.g., a

mixture of hydrochloric acid and water).

Cool the mixture to 0-5°C in an ice bath with continuous stirring.

Slowly add a solution of sodium nitrite (a slight molar excess) dissolved in water,

maintaining the temperature below 5°C.

Continue stirring for approximately 30-60 minutes to ensure complete formation of the

diazonium salt. The completion of the reaction can be monitored using starch-iodide

paper.

Step 2: Azo Coupling

In a separate vessel, dissolve a molar equivalent of 3-methyl-N,N-bis(2-

acetoxyethyl)benzenamine in a suitable solvent.
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Cool this solution to 0-5°C.

Slowly add the previously prepared diazonium salt solution to the coupling agent solution.

Maintain the temperature at 0-5°C and a slightly acidic pH to facilitate the coupling

reaction.

Stir the mixture for several hours until the coupling is complete, which is indicated by the

formation of a colored precipitate.

Step 3: Isolation and Purification

Filter the resulting precipitate (Disperse Violet 33).

Wash the filter cake with cold water to remove any unreacted salts and acids.

Dry the product in a vacuum oven at a controlled temperature.

Further purification can be achieved by recrystallization from a suitable solvent like ethanol

or acetone if required.

Industrial and Research Applications
Disperse Violet 33 is primarily used in the textile industry for dyeing synthetic fibers,

particularly polyester and its blends.[4] It is suitable for high-temperature and high-pressure

dyeing methods, as well as thermosol and direct printing applications.[4]

Fastness Property Rating (Scale 1-8 for Light, 1-5 for others)

Light Fastness 6-7

Washing Fastness 4-5

Sublimation Fastness 4

Rubbing Fastness (Dry) 4

Rubbing Fastness (Wet) 4-5
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Toxicological Profile and Biological Interactions
While extensive toxicological data for Disperse Violet 33 is not readily available in public

literature, disperse dyes as a class are known for their potential to cause allergic contact

dermatitis. From an environmental perspective, it is classified as harmful to aquatic life with

long-lasting effects.

Interaction with the Aryl Hydrocarbon Receptor (AhR)
Of significant interest to researchers in drug development and toxicology, Disperse Violet 33
has been identified through virtual screening as a potential ligand for the Aryl Hydrocarbon

Receptor (AhR). The AhR is a ligand-activated transcription factor that plays a crucial role in

regulating the metabolism of xenobiotics, as well as modulating immune responses and cell

cycle control. The activation of the AhR signaling pathway is a key event in the toxic effects of

numerous environmental pollutants, such as dioxins.

The canonical AhR signaling pathway is initiated by the binding of a ligand to the cytosolic AhR,

which is complexed with chaperone proteins. This binding event triggers the translocation of

the complex into the nucleus, where AhR dissociates from its chaperones and heterodimerizes

with the AhR Nuclear Translocator (ARNT). This AhR-ARNT complex then binds to specific

DNA sequences, known as Xenobiotic Response Elements (XREs), in the promoter regions of

target genes, leading to their transcription.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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